Cas no 1006483-34-6 (1-(4-Methyl-1H-pyrazol-1-yl)propan-2-amine)

• Product Name: 1-(4-Methyl-1H-pyrazol-1-yl)propan-2-amine
• CAS No: 1006483-34-6
• MF: C₇H₁₃N₃
• MW: 139.198220968246
• MDL: MFCD04970165
• CID: 1072114
• PubChem ID: 19620824
• Update Time: 2025-10-28

1-(4-Methyl-1H-pyrazol-1-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• [1-Methyl-2-(4-methyl-1H-pyrazol-1-yl)ethyl]amine
• AKOS B021099
• ART-CHEM-BB B021099
• 1-(4-methylpyrazol-1-yl)propan-2-amine
• 1-(4-methyl-1-pyrazolyl)propan-2-amine
• 1-(4-Methyl-1H-pyrazol-1-yl)propan-2-amine
• [1-methyl-2-(4-methylpyrazol-1-yl)ethyl]amine
• CS-0217215
• DB-146626
• DTXSID101287264
• I+/-,4-Dimethyl-1H-pyrazole-1-ethanamine
• EN300-71142
• 1006483-34-6
• STK347013
• LS-06506
• SCHEMBL12284188
• BBL038055
• F8889-1562
• SY084541
• 1-(4-Methyl-1-pyrazolyl)-2-propanamine
• AKOS000310602
• ALBB-021589
• G28402
• MFCD04970165

• MDL： MFCD04970165
• Inchi： 1S/C7H13N3/c1-6-3-9-10(4-6)5-7(2)8/h3-4,7H,5,8H2,1-2H3
• InChI Key： PTVGQYPGYSFDRA-UHFFFAOYSA-N
• SMILES： N1(C=C(C)C=N1)CC(C)N

Computed Properties

• Exact Mass: 139.110947427g/mol
• Monoisotopic Mass: 139.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 235.2±23.0 °C at 760 mmHg
• Flash Point: 96.0±22.6 °C
• Vapor Pressure: 0.1±0.5 mmHg at 25°C

1-(4-Methyl-1H-pyrazol-1-yl)propan-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1-(4-Methyl-1H-pyrazol-1-yl)propan-2-amine

1-(4-Methyl-1H-pyrazol-1-yl)propan-2-amine: A Comprehensive Overview

The compound 1-(4-Methyl-1H-pyrazol-1-yl)propan-2-amine (CAS No. 1006483-34-6) is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of amines, specifically a secondary amine, and its structure incorporates a pyrazole ring, which is a five-membered aromatic heterocycle containing two nitrogen atoms. The presence of the methyl group at the 4-position of the pyrazole ring adds to its structural complexity and functional versatility.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The pyrazole ring in 1-(4-Methyl-1H-pyrazol-1-yl)propan-2-amine serves as a scaffold for various functional groups, enabling it to interact with biological targets such as enzymes and receptors. This makes it a valuable compound in medicinal chemistry research.

The synthesis of 1-(4-Methyl-1H-pyrazol-1-yl)propan-2-amine involves a multi-step process that typically begins with the preparation of the pyrazole ring. One common approach is the Paal-Knorr synthesis, which utilizes β-diketones or β-diketonates as precursors. The methyl group at the 4-position can be introduced through alkylation or by using appropriately substituted starting materials. The final step involves the introduction of the propaneamine group, which can be achieved through nucleophilic substitution or reductive amination.

One of the most promising applications of 1-(4-Methyl-1H-pyrazol-1-yl)propan-2-amine lies in its potential as an intermediate in drug development. Its ability to form hydrogen bonds and its aromaticity make it an ideal candidate for targeting protein kinases, which are implicated in numerous diseases, including cancer and inflammatory disorders. Recent research has demonstrated that certain pyrazole derivatives exhibit potent inhibitory activity against kinases such as JAK2 and Aurora kinases, suggesting that this compound could serve as a lead for developing novel therapeutic agents.

In addition to its role in drug discovery, 1-(4-Methyl-1H-pyrazol-1-yil)propan -2-amine has also been explored for its potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as OLEDs (organic light-emitting diodes) and organic photovoltaics. The pyrazole ring's ability to undergo various post-synthetic modifications further enhances its utility in this field.

From an environmental perspective, understanding the degradation pathways and toxicity profile of CAS No. 1006483 -34 -6 is crucial for ensuring its safe use. Recent studies have focused on evaluating its biodegradability under aerobic and anaerobic conditions, as well as its potential impact on aquatic ecosystems. These investigations are essential for complying with regulatory requirements and minimizing ecological risks associated with its production and application.

In conclusion, 1-(4-Methyl - 1H -pyrazol - 1 - yl ) propan - 2 - amine (CAS No. 1006483 -34 -6 ) is a versatile compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and biological evaluations, positions it as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in the advancement of science and technology.